molecular formula C20H19N3O2S2 B258921 (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide

Cat. No. B258921
M. Wt: 397.5 g/mol
InChI Key: BNPAPUKKBOGGGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide, also known as MPTP, is a compound that has been widely studied for its potential use in scientific research. MPTP is a thiazole-based compound that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide is not fully understood, but it is believed to involve the conversion of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide to its metabolite, MPP+, which is a potent neurotoxin that selectively destroys dopamine-producing neurons in the brain. This process is thought to occur through the uptake of MPP+ into dopamine-producing neurons via the dopamine transporter, where it then inhibits mitochondrial function and leads to cell death.
Biochemical and Physiological Effects:
(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has a variety of biochemical and physiological effects, including the selective destruction of dopamine-producing neurons in the brain, as mentioned above. (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has also been shown to induce oxidative stress and inflammation, and may have effects on other neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide in lab experiments is its ability to selectively destroy dopamine-producing neurons in the brain, making it a useful tool for studying the pathophysiology of Parkinson's disease. However, (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide is a potent neurotoxin and must be handled with care, and its effects on other neurotransmitter systems in the brain may complicate interpretation of experimental results.

Future Directions

There are many potential future directions for research on (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide, including further investigation of its mechanism of action and its effects on other neurotransmitter systems in the brain. Additionally, (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide may have potential applications in the study of other neurological disorders, such as Alzheimer's disease and Huntington's disease. Further research is needed to fully understand the potential uses and limitations of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide in scientific research.

Synthesis Methods

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide can be synthesized using a variety of methods, but one of the most common approaches involves the condensation of 2-aminothiazole with 4-phenyl-2-butanone in the presence of a base. This reaction yields the intermediate 5-methyl-4-phenyl-2-thioxoimidazolidin-1-one, which can then be reacted with thiophene-2-carboxylic acid to form (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide.

Scientific Research Applications

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. One of the most notable applications of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide is in the study of Parkinson's disease, as (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has been shown to selectively destroy dopamine-producing neurons in the brain, mimicking the symptoms of Parkinson's disease in animal models.

properties

Product Name

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide

Molecular Formula

C20H19N3O2S2

Molecular Weight

397.5 g/mol

IUPAC Name

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-1-(thiophene-2-carbonyl)pyrrolidine-2-carboxamide

InChI

InChI=1S/C20H19N3O2S2/c1-13-17(14-7-3-2-4-8-14)21-20(27-13)22-18(24)15-9-5-11-23(15)19(25)16-10-6-12-26-16/h2-4,6-8,10,12,15H,5,9,11H2,1H3,(H,21,22,24)

InChI Key

BNPAPUKKBOGGGO-UHFFFAOYSA-N

SMILES

CC1=C(N=C(S1)NC(=O)C2CCCN2C(=O)C3=CC=CS3)C4=CC=CC=C4

Canonical SMILES

CC1=C(N=C(S1)NC(=O)C2CCCN2C(=O)C3=CC=CS3)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.